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Compound of Interest

Compound Name: Acetone

Cat. No.: B3395972

In the laboratory, the choice between acetone and ethanol for cleaning glassware is a daily
consideration for researchers, scientists, and drug development professionals. Both are
effective solvents, but their performance, safety profiles, and optimal applications differ
significantly. This guide provides a data-driven comparison to inform the selection of the most
appropriate solvent for your specific laboratory needs.

Performance Comparison: A Quantitative Look

The cleaning efficacy of a solvent is primarily determined by its ability to dissolve unwanted
residues. While acetone is generally favored for its prowess in removing organic compounds,
ethanol's utility extends to disinfection and cleaning of less stubborn residues. The following
table summarizes the key quantitative differences between these two solvents.
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Property

Acetone

Ethanol Source(s)

Cleaning Efficacy

Solubility of Benzoic
Acid ( g/100g solvent
at 25°C)

~46 [1]

Solubility of
Naphthalene (mole
fraction at 25°C)

~0.28

~0.08 2]

Solubility of Sodium
Chloride ( g/100g
solvent at 25°C)

Negligible

0.065 [3][4]

Solubility of Copper
(1) Sulfate

Insoluble

Slightly Soluble [5]

Physical Properties

Boiling Point (°C)

56.2

78.5 2]

Vapor Pressure
(mmHg at 20°C)

184

44

Density (g/mL at
20°C)

0.791

0.789 2]

Safety

Flash Point (°C)

-18

13 2]

OSHA Permissible
Exposure Limit (PEL)
- 8-hr TWA

1000 ppm

1000 ppm [61[7]

Environmental

Biodegradability

Readily biodegradable

Readily biodegradable

Volatile Organic
Compound (VOC)

Yes

Yes
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Key Takeaways from the Data:

e Acetone demonstrates superior dissolving power for non-polar organic compounds like
naphthalene and benzoic acid, making it the solvent of choice for cleaning glassware
contaminated with organic synthesis residues, greases, and oils.[1][2][8]

» Ethanol shows better solubility for some polar compounds and certain inorganic salts
compared to acetone.[3][4] Its primary advantage lies in its disinfectant properties,
effectively killing bacteria and viruses.[4]

o Safety and Handling: Acetone's significantly lower flash point makes it more flammable than
ethanol.[2] Both solvents have the same OSHA Permissible Exposure Limit, indicating
similar inhalation toxicity over an 8-hour workday.[6][7]

e Drying Time: Acetone's higher vapor pressure and lower boiling point result in faster
evaporation, which can be advantageous for quick drying of glassware.[2]

Experimental Protocol: Evaluating Cleaning Efficacy
of Solvents

To quantitatively assess the cleaning effectiveness of acetone versus ethanol for a specific
laboratory contaminant, the following experimental protocol can be employed. This protocol is
based on gravimetric analysis, a standard method for determining the amount of residual
contamination.

Objective: To determine the percentage of a specific organic residue (e.g., vacuum grease)
removed from glass slides by acetone and ethanol.

Materials:

e Glass microscope slides

e A common laboratory organic residue (e.g., high-vacuum silicone grease)
o Acetone (analytical grade)

o Ethanol (95% or absolute)
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Analytical balance (readable to 0.0001 g)

Beakers

Forceps

Drying oven

Timer

Methodology:
e Preparation of Contaminated Coupons:

o Clean all glass slides thoroughly with a standard laboratory detergent, rinse with deionized
water, and dry completely in an oven.

o Weigh each clean, dry slide on the analytical balance and record the initial weight (W1).
o Apply a small, consistent amount of the organic residue to a defined area on each slide.

o Weigh each contaminated slide and record the weight (W2). The initial mass of the
contaminant is (W2 - W1).

e Cleaning Procedure:

o Divide the contaminated slides into two groups: one for acetone cleaning and one for
ethanol cleaning.

o For each group, immerse the slides individually in a beaker containing the respective
solvent (acetone or ethanol) for a fixed period (e.g., 1 minute) with gentle agitation.

o Remove the slide from the solvent using clean forceps, allowing excess solvent to drain
off.

o Allow the slides to air dry completely in a fume hood.

e Final Weighing and Data Analysis:
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o Once completely dry, weigh each cleaned slide and record the final weight (W3).
o The mass of the remaining residue is (W3 - W1).

o Calculate the percentage of residue removed for each slide using the following formula: %
Residue Removed = [((W2 - W1) - (W3 - W1)) /(W2 - W1)] * 100

o Calculate the average percentage of residue removed for each solvent group and
compare the results.

Logical Workflow for Solvent Selection

The choice between acetone and ethanol is often dependent on the nature of the contaminant
and the subsequent application of the glassware. The following diagram illustrates a decision-
making workflow to guide this selection process.

_ _Greasy/Oily Organic Residue _;
Consider Acetone for Final Rinse
(for quick drying)

Identify Contaminant Inorganic Salts / Polar Compounds Y Nitial Water Rinse su ‘M’J

— — Biological Contamination
(e.g., bacteria, viruses)

Click to download full resolution via product page

Caption: Decision workflow for selecting between acetone and ethanol for cleaning glassware.

Conclusion

Both acetone and ethanol are indispensable solvents in the laboratory. A data-driven approach
to solvent selection, considering both cleaning efficacy and safety, can enhance experimental
outcomes and ensure a safer laboratory environment. For the removal of stubborn organic
residues, acetone is the more powerful solvent.[4] For disinfection and the cleaning of more
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polar or inorganic contaminants, ethanol is a suitable and often safer choice.[4] For critical
applications, a multi-step cleaning process involving a detergent wash, water rinses, and a final
rinse with a volatile solvent like acetone to ensure rapid and complete drying is often the most
effective strategy.[9][10] Always consult the Safety Data Sheet (SDS) for each solvent and
follow appropriate institutional safety guidelines for their use and disposal.[11][12][13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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